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Compound of Interest

Compound Name: Fmoc-Phe(3,5-F2)-OH

Cat. No.: B557923

Essential Safety and Handling Guide for Fmoc-
Phe(3,5-F2)-OH

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Fmoc-Phe(3,5-F2)-OH. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical.

Physicochemical and Safety Data

Fmoc-Phe(3,5-F2)-OH, also known as N-Fmoc-3,5-difluoro-L-phenylalanine, is a fluorinated
amino acid derivative commonly used in peptide synthesis.[1] While it has no known OSHA
hazards, proper handling is essential to minimize exposure and ensure laboratory safety.[1]
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Property Value Source
Chemical Formula C24H19F2NO4 [1112]
CAS Number 205526-24-5 [1][2]
Molecular Weight 423.41 g/mol [2]
Appearance Beige powder [3]
Melting Point 180 - 187 °C [3]
Boiling Point 513.39°C (estimate) [3]

- Stable under recommended
Stability N [1]
storage conditions.

o Strong oxidizing agents,
Incompatibilities ) [1]
Strong acids.

Oxides of carbon (CO, CO2),
Hazardous Decomposition nitrogen oxides (NOx), and [1]

hydrogen fluoride gas (HF).

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory tasks is necessary to determine the
appropriate level of PPE.[4] The minimum required PPE for handling Fmoc-Phe(3,5-F2)-OH
includes:

o Eye and Face Protection:

o Safety Glasses: ANSI Z87.1 compliant safety glasses with side shields are the minimum
requirement.[4][5]

o Goggles: Chemical splash goggles should be worn when there is a risk of splashing,
particularly when handling solutions.[5][6]

o Face Shield: A face shield, worn in conjunction with safety glasses or goggles, is
recommended when handling large quantities of the substance or when there is a
significant splash hazard.[4][6]
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e Hand Protection:

o Gloves: Disposable nitrile gloves are the standard for providing protection against
incidental contact with solids and a variety of solvents.[4][5] If direct or prolonged contact
is anticipated, consider double-gloving or using more robust chemical-resistant gloves.[4]
Always dispose of contaminated gloves in accordance with laboratory procedures and

wash hands thoroughly after use.[7]
e Body Protection:

o Lab Coat: A flame-resistant lab coat that fastens to the collar is mandatory to protect skin

and clothing from potential spills.[5][6]

o Full-body Protection: For tasks with a higher risk of exposure, such as cleaning up large

spills, an apron or chemical-resistant suit may be necessary.[5]
o General Laboratory Attire:

o Long pants and closed-toe shoes are required at all times in the laboratory to protect
against spills and physical hazards.[4][5]

Operational Plan: Handling and Storage
Engineering Controls

e Ventilation: Work with Fmoc-Phe(3,5-F2)-OH in a well-ventilated area. A certified chemical
fume hood is recommended, especially when handling the powder, to minimize inhalation of
dust particles.[1][7] Ensure appropriate exhaust ventilation is available where dust may be
formed.[1][3]

Safe Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Read and
understand the Safety Data Sheet (SDS).[8]

e Weighing: When weighing the solid, do so in a fume hood or an enclosure with dedicated
exhaust to prevent the dispersion of dust. Avoid creating dust and aerosols.[1][7]
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e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e General Hygiene: Avoid contact with skin and eyes.[1][7] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling the chemical and before leaving the lab.[1]

Storage

e Store in a cool, dry, and well-ventilated place.[1][7]
o Keep the container tightly closed to prevent moisture absorption and contamination.[1][7]
o Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Disposal Plan

o Waste Collection: All waste materials, including unused product, contaminated gloves, and
weighing papers, should be collected in a designated and properly labeled hazardous waste
container.

e Spill Management:

o Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a suitable container for disposal.[1]

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency
procedures for chemical spills.

» Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and
federal regulations. Do not allow the product to enter drains.[1]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for safely handling Fmoc-Phe(3,5-F2)-
OH from receipt to disposal.
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Safe Handling Workflow: Fmoc-Phe(3,5-F2)-OH
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Caption: Workflow for the safe handling of Fmoc-Phe(3,5-F2)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. peptide.com [peptide.com]
e 2. scbt.com [scbt.com]
¢ 3. Fmoc-Phe-OH - Safety Data Sheet [chemicalbook.com]

* 4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

¢ 5. chem.libretexts.org [chem.libretexts.org]

* 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b557923?utm_src=pdf-body-img
https://www.benchchem.com/product/b557923?utm_src=pdf-body
https://www.benchchem.com/product/b557923?utm_src=pdf-custom-synthesis
https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.scbt.com/p/fmoc-phe-3-5-f2-oh-205526-24-5
https://www.chemicalbook.com/msds/Fmoc-Phe-OH.htm
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 7. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
e 8. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-
Phe(3,5-F2)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557923#personal-protective-equipment-for-handling-
fmoc-phe-3-5-f2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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